Cas no 1352999-78-0 (3-Fluoro-5-(trifluoromethoxy)benzoyl chloride)

3-Fluoro-5-(trifluoromethoxy)benzoyl chloride is a versatile fluorinated aromatic acyl chloride used as a key intermediate in organic synthesis. Its structure, featuring both fluorine and trifluoromethoxy substituents, enhances reactivity and stability, making it valuable for introducing fluorinated benzoyl groups into target molecules. The electron-withdrawing properties of the substituents facilitate nucleophilic substitution reactions, particularly in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The compound’s high purity and consistent performance ensure reliable results in demanding applications. Its compatibility with a range of reagents and conditions further underscores its utility in complex synthetic pathways. Proper handling under inert conditions is recommended due to its moisture sensitivity.
3-Fluoro-5-(trifluoromethoxy)benzoyl chloride structure
1352999-78-0 structure
Product Name:3-Fluoro-5-(trifluoromethoxy)benzoyl chloride
CAS No:1352999-78-0
MF:C8H3ClF4O2
MW:242.554835557938
CID:3161289
PubChem ID:66523532
Update Time:2025-06-08

3-Fluoro-5-(trifluoromethoxy)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-5-(trifluoromethoxy)benzoyl chloride
    • 3-fluoro-5-(trifluoromethoxy)benzoylchloride
    • AKOS015957116
    • JS-4930
    • 1352999-78-0
    • MDL: MFCD18783222
    • Inchi: 1S/C8H3ClF4O2/c9-7(14)4-1-5(10)3-6(2-4)15-8(11,12)13/h1-3H
    • InChI Key: DKXNRFRUJWZSOZ-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC(=CC(=C1)OC(F)(F)F)F)=O

Computed Properties

  • Exact Mass: 241.9757697Da
  • Monoisotopic Mass: 241.9757697Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų

3-Fluoro-5-(trifluoromethoxy)benzoyl chloride Security Information

  • Storage Condition:(BD321093)

3-Fluoro-5-(trifluoromethoxy)benzoyl chloride Pricemore >>

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